Cas no 55268-74-1 (praziquantel)

• Product Name: praziquantel
• CAS No: 55268-74-1
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• MDL: MFCD00058531
• CID: 56722
• PubChem ID: 4891
• Update Time: 2026-05-14

praziquantel Chemical and Physical Properties

Names and Identifiers

• praziquantel
• Azinox
• biltricide
• Cesol
• Cysticide
• Distocide
• droncit
• embay8440
• Prazinon
• pyquiton
• rac-praziquantel
• WarMnil
• 2-(Cyclohexylcarbonyl)-1,2,3,6,7,11b-hexahydro-4H-pyrazino[2,1-a]isoquinolin-4-one
• 2-Cyclohexyl-carbonyl-1,3,4,6,7,11b-hexahydro-2H-pyrazine(2,1-a)isoquinoline-4-one
• 吡喹酮
• 吡喹酮原药粉生产厂家行情价格
• Praziquantel for system suitability

• MDL： MFCD00058531
• Inchi： InChI=1S/C19H24N2O2/c22-18-13-20(19(23)15-7-2-1-3-8-15)12-17-16-9-5-4-6-14(16)10-11-21(17)18/h4-6,9,15,17H,1-3,7-8,10-13H2
• InChI Key： FSVJFNAIGNNGKK-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C2CCCCC2)=O)CC3N1CCC4=C3C=CC=C4
• BRN： 761557

Computed Properties

• Exact Mass: 312.18400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7

Experimental Properties

• Color/Form: White or nearly white crystalline powder, odorless, slightly bitter, hygroscopic.
• Density: 1.1209 (rough estimate)
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 544.1°C at 760 mmHg
• Flash Point: >110°(230°F)
• Refractive Index: 1.5600 (estimate)
• Solubility: ethanol: soluble5mg/mL
• Water Partition Coefficient: Freely soluble in ethanol or dichloromethane. Slightly soluble in water
• PSA: 40.62000
• LogP: 2.41070
• Merck: 7716
• λmax: 271(lit.)
• Solubility: Soluble in dimethyl sulfoxide, insoluble in diethyl ether.

praziquantel Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H402
• Warning Statement： P273-P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R11: very flammable. R34: can cause burns.
• Safety Instruction： S16; S26; S36/37/39; S45
• RTECS：UQ4150000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): 2000-3000 orally; >3000 s.c. (Muermann)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines
• Other Chemical Reagents